2-(3,5-Dimethoxyphenyl)cyclohexan-1-one

• CAS No.: 89261-31-4
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 2-(3,5-dimethoxyphenyl)cyclohexan-1-one
• InChI: InChI=1S/C14H18O3/c1-16-11-7-10(8-12(9-11)17-2)13-5-3-4-6-14(13)15/h7-9,13H,3-6H2,1-2H3
• InChI Key: AQZZTLYASSCPOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2CCCCC2=O)OC

Description

2-(3,5-Dimethoxyphenyl)cyclohexan-1-one is a cyclohexanone derivative featuring a 3,5-dimethoxyphenyl substituent at the 2-position of the cyclohexanone ring.

Comparison with Similar Compounds

Structural Differences :

• DMPVT replaces the cyclohexanone core with a thiophene-vinyl scaffold but retains the 3,5-dimethoxyphenyl group.

Methoxmetamine (2-(3-Methoxyphenyl)-2-(methylamino)cyclohexan-1-one)

Structural Differences :

• Features a methylamino group at the 2-position of cyclohexanone, alongside a 3-methoxyphenyl substituent (vs. 3,5-dimethoxyphenyl in the target compound).

Relevance :

• The single methoxy group and methylamino substitution may reduce steric hindrance compared to the target compound, altering receptor binding profiles.

2-((5-(2,4- and 3,4-Dimethoxyphenyl)-3H-1,2,4-Triazole-3-yl)thio)acetic Acids

Structural Differences :

• Replaces cyclohexanone with a 1,2,4-triazole-thioacetic acid scaffold.
• Dimethoxy substitution varies (2,4- or 3,4-positions), contrasting with the 3,5-arrangement in the target compound.

2-{[(2,5-Dimethoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione

Structural Differences :

• Contains a cyclohexane-1,3-dione core with a 2,5-dimethoxyphenylamino substituent.
• The 2,5-dimethoxy substitution diverges from the 3,5-pattern in the target compound.

Physicochemical Properties :

• Higher molar mass (303.35 g/mol) and molecular complexity (C₁₇H₂₁NO₄) compared to the target compound (C₁₄H₁₈O₃, estimated) .
• The dione structure may enhance hydrogen-bonding capacity, influencing crystallinity and bioavailability.

Comparative Data Table

Compound	Core Structure	Substituents	Key Bioactivity/Property	Reference
2-(3,5-Dimethoxyphenyl)cyclohexan-1-one	Cyclohexanone	3,5-Dimethoxyphenyl	N/A (Theoretical enzyme interaction)	—
DMPVT	Thiophene-vinyl	3,5-Dimethoxyphenyl	P450 inhibition (IC₅₀: 2–61 nM)
Methoxmetamine	Cyclohexanone	3-Methoxyphenyl, methylamino	Detected with active metabolites
Triazole-thioacetic acid derivatives	1,2,4-Triazole	2,4- or 3,4-Dimethoxyphenyl	Moderate acute toxicity (computational prediction)
Cyclohexane-1,3-dione derivative	Cyclohexane-1,3-dione	2,5-Dimethoxyphenylamino	High molar mass (303.35 g/mol)